(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride
Overview
Description
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride: is a chemical compound characterized by its trifluoroethyl group attached to the piperidine ring
Preparation Methods
Synthetic Routes and Reaction Conditions: : The compound can be synthesized through several synthetic routes. One common method involves the reaction of piperidine with 2,2,2-trifluoroethylamine under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the formation of the desired product.
Industrial Production Methods: : On an industrial scale, the production of this compound involves large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.
Chemical Reactions Analysis
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride: undergoes various types of chemical reactions, including:
Oxidation: : The compound can be oxidized to form corresponding oxo derivatives.
Reduction: : Reduction reactions can be performed to obtain reduced forms of the compound.
Substitution: : Substitution reactions can occur at different positions on the piperidine ring, leading to a variety of derivatives.
Common Reagents and Conditions: : Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to achieve the desired outcomes.
Major Products Formed: : The major products formed from these reactions include oxo derivatives, reduced forms, and various substituted derivatives of the original compound.
Scientific Research Applications
This compound has several scientific research applications, including:
Chemistry: : Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: : Investigated for its potential biological activity and interactions with biological molecules.
Medicine: : Explored for its therapeutic potential in drug development and as a lead compound for new medications.
Industry: : Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which (3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The trifluoroethyl group enhances the compound's binding affinity to certain receptors or enzymes, leading to its biological activity.
Comparison with Similar Compounds
(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-amine dihydrochloride: can be compared with other similar compounds, such as piperidine derivatives and trifluoroethylamine derivatives . Its uniqueness lies in the presence of the trifluoroethyl group, which imparts distinct chemical and biological properties compared to other compounds in its class.
Similar Compounds
Piperidine derivatives
Trifluoroethylamine derivatives
Other piperidin-3-amine derivatives
This compound's unique structure and properties make it a valuable subject of study in various scientific disciplines.
Properties
CAS No. |
2306249-29-4 |
|---|---|
Molecular Formula |
C7H15Cl2F3N2 |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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